Cas no 13221-94-8 (3-(tert-Butyl)-2,4-pentanedione)

3-(tert-Butyl)-2,4-pentanedione structure
13221-94-8 structure
Product Name:3-(tert-Butyl)-2,4-pentanedione
CAS No:13221-94-8
MF:C9H16O2
MW:156.222143173218
MDL:MFCD01846256
CID:898925
Update Time:2026-04-29

3-(tert-Butyl)-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-Butyl)pentane-2,4-dione
    • 3-(TERT-BUTYL)-2,4-PENTANEDIONE
    • 3-tert-butylpentane-2,4-dione
    • 3-tert-butyl-2,4-pentanedione
    • 3-tert-Butylacenylaceton
    • 3-tert-butylacetylacetone
    • 3-tert-butyl-pentane-2,4-dione
    • AC1L6FBM
    • AC1Q5BZL
    • butylpentanedione
    • CTK4B7806
    • NSC103095
    • 3-(tert-Butyl)pentan-2,4-dione, tech grade
    • 3-(tert-Butyl)-2,4-pentanedione
    • MDL: MFCD01846256
    • Inchi: InChI=1S/C9H16O2/c1-6(10)8(7(2)11)9(3,4)5/h8H,1-5H3
    • InChI Key: YTSTYSFZVKPLAT-UHFFFAOYSA-N
    • SMILES: CC(=O)C(C(=O)C)C(C)(C)C

Computed Properties

  • Exact Mass: 156.11508
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 205.7°C at 760 mmHg
  • PSA: 34.14

3-(tert-Butyl)-2,4-pentanedione Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C(BD196470)

3-(tert-Butyl)-2,4-pentanedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T029820-100mg
3-(tert-Butyl)-2,4-pentanedione
13221-94-8
100mg
$ 185.00 2022-06-03
TRC
T029820-250mg
3-(tert-Butyl)-2,4-pentanedione
13221-94-8
250mg
$ 380.00 2022-06-03
TRC
T029820-500mg
3-(tert-Butyl)-2,4-pentanedione
13221-94-8
500mg
$ 600.00 2022-06-03
Apollo Scientific
OR9919-500mg
3-(tert-Butyl)pentane-2,4-dione
13221-94-8 tech
500mg
£150.00 2024-07-28
Apollo Scientific
OR9919-1g
3-(tert-Butyl)pentane-2,4-dione
13221-94-8 tech
1g
£225.00 2024-07-28
abcr
AB248618-1 g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
13221-94-8
1g
€315.00 2023-04-27
abcr
AB248618-5 g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
13221-94-8
5g
€1268.40 2023-04-27
abcr
AB248618-1g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
13221-94-8
1g
€315.00 2025-04-21
abcr
AB248618-5g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
13221-94-8
5g
€1268.40 2025-04-21
A2B Chem LLC
AA46954-1mg
3-(tert-Butyl)pentane-2,4-dione
13221-94-8 >90%
1mg
$201.00 2024-04-20
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.